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Compound of Interest

Compound Name: LEB-03-145

Cat. No.: B12402045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for LEB-03-145, a WEE1 deubiquitinase-targeting chimera (DUBTAC). The information

presented is intended to support researchers and drug development professionals in the

handling, formulation, and experimental design involving this compound.

Core Compound Information
LEB-03-145 is a novel research compound designed for targeted protein stabilization. It

functions as a WEE1 DUBTAC, linking the WEE1 inhibitor AZD1775 (Adavosertib) to the

OTUB1 recruiter EN523 via a C5 alkyl linker.[1] This mechanism of action is intended to induce

the stabilization of the WEE1 protein.

Solubility Data
Currently, publicly available quantitative solubility data for LEB-03-145 in various solvents is

limited. Commercial suppliers recommend referring to the Certificate of Analysis for specific lot-

dependent information.

For a related compound, LEB-03-146, which also functions as a WEE1 DUBTAC but with a

different linker (PEG2), some general solubility information is available, which may serve as a

preliminary reference.
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Table 1: Solubility and Preparation of LEB-03-146 Stock Solutions

Solvent Concentration Notes

DMSO ≥ 34.8 mg/mL (≥ 30 mM)

"≥" indicates that the

compound is soluble at this

concentration, but the

saturation point is not known.

It is crucial to note that the solubility of LEB-03-145 may differ from that of LEB-03-146 due to

structural differences in their linkers.

Stability and Storage
Proper storage and handling are critical to maintaining the integrity of LEB-03-145.

Table 2: Recommended Storage Conditions for LEB-03-145 and a Related Compound

Compound Form
Recommended
Storage

Duration

LEB-03-145 Solid
Room temperature (in

continental US)

Varies; refer to

Certificate of Analysis

LEB-03-146 Stock Solution -20°C 1 month

-80°C 6 months

It is strongly advised to use stock solutions of related compounds within the specified

timeframes to ensure experimental reproducibility.[2] For LEB-03-145, adherence to the

storage conditions provided on the Certificate of Analysis is paramount.

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of LEB-03-145 are

described in the primary literature. Researchers should consult the supplementary information

of the referenced publication for step-by-step procedures.
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General Workflow for Assessing DUBTAC-mediated Protein Stabilization:

The following diagram illustrates a typical workflow to investigate the effect of a DUBTAC like

LEB-03-145 on target protein stability.
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A generalized workflow for evaluating the effect of LEB-03-145 on WEE1 protein levels.

Signaling Pathway
LEB-03-145 is designed to modulate the ubiquitin-proteasome system to achieve targeted

protein stabilization. The diagram below outlines the intended mechanism of action.

The proposed mechanism of action for LEB-03-145 in stabilizing the WEE1 protein.

This guide summarizes the currently available data on LEB-03-145. For detailed experimental

procedures and further data, researchers are encouraged to consult the primary scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [LEB-03-145: A Technical Guide to Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402045#leb-03-145-solubility-and-stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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